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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethoxyethanol (CAS No. 7518-70-9), also known as acetaldehyde ethyl hemiacetal, is an
organic compound with the chemical formula CaH100:. It is a structural isomer of the more
commonly cited 2-ethoxyethanol and possesses distinct physicochemical properties. This
technical guide provides a comprehensive overview of the known properties of 1-
Ethoxyethanol. It is important to note that while computational data for this compound is
available, extensive experimental data for many of its specific physical properties, such as
boiling and melting points, are not widely published in scientific literature. This document
consolidates the available information and presents standardized experimental protocols for
the determination of key physicochemical parameters.

Chemical Identity and Structure

1-Ethoxyethanol is classified as a hemiacetal. Its structure consists of an ethanol molecule
added to the carbonyl group of an acetaldehyde molecule.

e |[UPAC Name: 1-ethoxyethanol
e CAS Number: 7518-70-9[1][2]

e Molecular Formula: CaH1002[1][3][4]
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e Synonyms: Acetaldehyde ethyl hemiacetal, 1-ethoxy-ethanol[5]

Physicochemical Properties

The quantitative data available for 1-Ethoxyethanol is summarized in the table below. A
significant portion of the physical properties lacks experimentally determined values in publicly
accessible databases; where available, computationally predicted data is provided and noted.

Property Value Data Type Source(s)
Molecular Weight 90.12 g/mol Calculated [1][3][6]
CAS Number 7518-70-9 Identifier [1112]
Molecular Formula CaH1002 Structural [1103114]
Boiling Point No Data Available Experimental [51[7118]
Melting Point No Data Available Experimental [51[7118]
Density No Data Available Experimental [51[7118]
Vapor Pressure No Data Available Experimental [5]
Flash Point No Data Available Experimental [51[7118]
Solubility in Water Fully Miscible Experimental
LogP (Octanol/Water) 0.36120 Computational [4]
Polar Surface Area

29.46 A2 Computational [4]

(PSA)

Note: Data for the isomer 2-Ethoxyethanol (CAS 110-80-5) is often mistakenly attributed to 1-
Ethoxyethanol. Researchers should verify the CAS number when consulting external sources.

Synthesis Pathway

1-Ethoxyethanol is synthesized via the acid-catalyzed reaction between ethanol and
acetaldehyde. This reaction is a classic example of hemiacetal formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1-Ethoxyethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8670636#physicochemical-properties-of-1-
ethoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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